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Compound of Interest

Compound Name: (±)-LY-426965 dihydrochloride

Cat. No.: B1675695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety and handling guidelines for (±)-LY-426965
dihydrochloride, a selective 5-HT1A receptor antagonist. The information is intended to

ensure safe laboratory practices and proper use of this compound in research settings.

Safety and Handling
According to the Safety Data Sheet (SDS), (±)-LY-426965 dihydrochloride is not classified as

a hazardous substance according to the Globally Harmonized System (GHS).[1] However, as

with any chemical compound, it is essential to follow standard laboratory safety procedures.

1.1. Personal Protective Equipment (PPE)

While no special measures are required, the use of standard personal protective equipment is

recommended to minimize exposure.[1] This includes:

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: Wear a laboratory coat.

1.2. General Handling Precautions
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Avoid inhalation of dust.

Avoid contact with eyes and skin.

Handle in a well-ventilated area.

Wash hands thoroughly after handling.

1.3. Storage

Store in a tightly closed container.[1]

Keep in a dry and cool place.

1.4. First Aid Measures

After inhalation: Move to fresh air. If any symptoms occur, consult a physician.[1]

After skin contact: Wash off with soap and plenty of water. The product is generally not

expected to cause skin irritation.[1]

After eye contact: Rinse thoroughly with plenty of water for several minutes.[1]

After ingestion: If symptoms persist, consult a doctor.[1]

Physical and Chemical Properties
Property Value

Chemical Formula C₂₈H₄₀Cl₂N₂O₂

Molecular Weight 507.5 g/mol

Appearance Solid

Solubility Soluble in DMSO

Toxicological Information
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The toxicological properties of (±)-LY-426965 dihydrochloride have not been thoroughly

investigated.[1] Therefore, no quantitative data on acute or chronic toxicity, such as LD50 or

LC50 values, are available. It is recommended to handle this compound with the care due to a

substance of unknown toxicity.

Experimental Protocols
4.1. Preparation of a Stock Solution

This protocol describes the preparation of a stock solution of (±)-LY-426965 dihydrochloride
for in vitro experiments.

Materials:

(±)-LY-426965 dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Determine the required concentration and volume of the stock solution. For example, to

prepare a 10 mM stock solution.

Calculate the required mass of (±)-LY-426965 dihydrochloride.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution: Mass = 0.010 mol/L x 0.001 L x 507.5 g/mol = 0.005075 g =

5.075 mg

Weigh the calculated amount of (±)-LY-426965 dihydrochloride powder using a calibrated

analytical balance in a fume hood or on a dedicated weighing station.
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Transfer the powder to a sterile microcentrifuge tube or vial.

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1

mL of DMSO to 5.075 mg of the compound.

Vortex the solution until the compound is completely dissolved. Gentle warming in a water

bath (not exceeding 40°C) may be used to aid dissolution if necessary.

Store the stock solution at -20°C or -80°C for long-term storage. Aliquot the stock solution

into smaller volumes to avoid repeated freeze-thaw cycles.
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General Laboratory Safety Workflow
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Caption: General laboratory safety workflow for handling chemical compounds.
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Simplified 5-HT1A Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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